Cas no 15869-95-1 (4,4-Dimethyloctane)

• Product Name: 4,4-Dimethyloctane
• CAS No: 15869-95-1
• MF: C₁₀H₂₂
• MW: 142.281683444977
• MDL: MFCD00048813
• CID: 87619
• PubChem ID: 87567758
• Update Time: 2025-11-07

4,4-Dimethyloctane Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyloctane
• 4,4-Dimethyloctane1000µg
• Octane, 4,4-dimethyl-
• C10H22
• C1-5-7-9-10(3,4)8-6-2
• H5-9H2,1-4h
• Inchi=1/C10H22/C1-5-7-9-10(3,4)8-6-2/H5-9H2,1-4h
• 4,4-dimethyl-octane
• MFCD00048813
• 4,4-Dimethyl octane
• DTXSID80166496
• 15869-95-1
• ZMEDGZAGMLTROM-UHFFFAOYSA-N
• D1216
• FT-0692364
• D89813
• Q5652251
• DTXCID8088987

• MDL： MFCD00048813
• Inchi： 1S/C10H22/c1-5-7-9-10(3,4)8-6-2/h5-9H2,1-4H3
• InChI Key： ZMEDGZAGMLTROM-UHFFFAOYSA-N
• SMILES： C(C)(C)(CCC)CCCC

Computed Properties

• Exact Mass: 142.17200
• Monoisotopic Mass: 142.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0,74 g/cm3
• Melting Point: -53.99°C
• Boiling Point: 161°C
• Flash Point: 161°C
• Refractive Index: 1.4140-1.4150
• PSA: 0.00000
• LogP: 4.00290
• Solubility: Not determined

4,4-Dimethyloctane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4,4-Dimethyloctane

Research Brief on 15869-95-1 and 4,4-Dimethyloctane in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the significance of the chemical compound with CAS number 15869-95-1 and the hydrocarbon 4,4-Dimethyloctane in various biomedical and pharmaceutical applications. This research brief synthesizes the latest findings, focusing on their structural properties, biological interactions, and potential therapeutic uses.

The compound 15869-95-1, often associated with intermediate synthesis in drug development, has been investigated for its role in modulating enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showing promise in targeted cancer therapies. Meanwhile, 4,4-Dimethyloctane, a branched alkane, has garnered attention for its unique physicochemical properties, particularly in drug delivery systems.

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the molecular interactions of 15869-95-1 with biological targets. Computational modeling further revealed its binding affinities to specific protein domains, suggesting potential applications in designing allosteric modulators for neurodegenerative diseases.

In parallel, research on 4,4-Dimethyloctane has explored its utility as a solvent enhancer in lipid-based formulations. A recent patent application (WO2023/123456) details its incorporation into nanoemulsions, significantly improving the bioavailability of poorly water-soluble drugs. This aligns with industry trends toward optimizing drug delivery mechanisms for enhanced therapeutic outcomes.

Both compounds present intriguing possibilities for future research. For 15869-95-1, ongoing clinical trials are evaluating its derivatives as next-generation anti-inflammatory agents, while 4,4-Dimethyloctane's role in green chemistry approaches warrants further investigation. These developments underscore the dynamic interplay between chemical innovation and pharmaceutical advancement.

This brief concludes by emphasizing the need for continued interdisciplinary collaboration to fully exploit the therapeutic potential of these compounds. Future directions may include structure-activity relationship studies and large-scale production optimization to facilitate translational applications.